Cas no 2411295-43-5 (1-{2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1H-1,2,4-triazole)

• Product Name: 1-{2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1H-1,2,4-triazole
• CAS No: 2411295-43-5
• MF: C₁₅H₁₈N₄O
• MW: 270.329622745514
• CID: 5355247
• Update Time: 2025-08-05

1-{2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• Z3991661613
• 1-{2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1H-1,2,4-triazole

• Inchi： 1S/C15H18N4O/c1-2-7-15(14(6-1)19-11-16-10-17-19)20-9-13-8-18(13)12-4-3-5-12/h1-2,6-7,10-13H,3-5,8-9H2
• InChI Key： ULLYTMWIBVLFSC-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC=C1N1C=NC=N1)CC1CN1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 2.4
• Topological Polar Surface Area: 43

Additional information on 1-{2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1H-1,2,4-triazole

Comprehensive Overview of 1-{2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1H-1,2,4-triazole (CAS No. 2411295-43-5)

The compound 1-{2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1H-1,2,4-triazole (CAS No. 2411295-43-5) is a highly specialized chemical entity that has garnered significant interest in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a 1,2,4-triazole ring with a cyclobutylaziridine moiety, making it a valuable candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, given the pharmacological relevance of both triazole and aziridine derivatives.

One of the most compelling aspects of 1-{2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1H-1,2,4-triazole is its versatility. The 1,2,4-triazole core is known for its broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Meanwhile, the cyclobutylaziridine component introduces steric constraints that can enhance binding affinity to biological targets. This dual functionality positions the compound as a promising scaffold for developing novel therapeutics, particularly in the fight against resistant pathogens—a hot topic in modern medicine.

In the context of agrochemical applications, 1-{2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1H-1,2,4-triazole has shown potential as a precursor for crop protection agents. The triazole ring is a common feature in many fungicides, and the incorporation of the aziridine group could lead to improved efficacy against plant pathogens. With the increasing demand for sustainable agriculture, this compound aligns well with current trends in eco-friendly pest management solutions.

The synthesis of 1-{2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1H-1,2,4-triazole involves multi-step organic reactions, often starting from readily available precursors like 1,2,4-triazole and cyclobutylaziridine derivatives. Researchers have optimized various synthetic routes to achieve high yields and purity, which is critical for its application in sensitive fields such as drug development. The compound's stability under different conditions is also a subject of ongoing study, as it impacts formulation strategies for end-use products.

From a market perspective, the demand for innovative compounds like 1-{2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1H-1,2,4-triazole is on the rise. Pharmaceutical companies are actively seeking new chemical entities to address unmet medical needs, while agrochemical firms are exploring advanced solutions for crop protection. The unique structure of this compound makes it a standout candidate for licensing and collaboration opportunities, particularly in niche markets.

Safety and regulatory considerations are paramount when working with 1-{2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1H-1,2,4-triazole. While it is not classified as a hazardous material, proper handling protocols should always be followed to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when handling this compound.

In summary, 1-{2-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-1H-1,2,4-triazole (CAS No. 2411295-43-5) represents a fascinating intersection of chemistry and applied science. Its dual functionality, combined with the growing need for innovative solutions in healthcare and agriculture, ensures its relevance in contemporary research. As studies continue to uncover its full potential, this compound is poised to make significant contributions to its respective fields.